TLR7-agonist-1
TLR7-agonist-1
TLR agonist 2 is a toll-like receptor 7 (TLR7) agonist with a lowest effective concentration (LEC) value of 0.4 μM in a cell-based reporter assay. It is selective for TLR7 over TLR8 (LEC = >100 μM). TLR7 agonist 2 (0.3-10 mg/kg) increases IFN-α levels and the IFN-stimulated gene (ISG) response, increasing the expression of Oas1b, Isg15, and Mx1, in mouse liver and plasma. It increases plasma levels of IFN-α, CCL2, IL-6, IL-1Ra, G-CSF, and IL-10 in cynomolgus monkeys when administered at a dose of 10 mg/kg. TLR agonist 2 (0.3-5 mg/kg) reduces serum and liver viral load in the hydrodynamic injection (HDI) hepatitis B virus (HBV) mouse model.
TLR7-agonist-1 is a potent and selective Toll-like Receptor 7 (TLR7) agonist with a LEC of 0.4 μM.
TLR7-agonist-1 is a potent and selective Toll-like Receptor 7 (TLR7) agonist with a LEC of 0.4 μM.
Brand Name:
Vulcanchem
CAS No.:
1642857-69-9
VCID:
VC0006635
InChI:
InChI=1S/C17H16N6O2/c1-11-8-13(22-25-11)10-24-16-15-14(20-17(18)21-16)5-7-23(15)9-12-4-2-3-6-19-12/h2-8H,9-10H2,1H3,(H2,18,20,21)
SMILES:
CC1=CC(=NO1)COC2=NC(=NC3=C2N(C=C3)CC4=CC=CC=N4)N
Molecular Formula:
C₁₇H₁₆N₆O₂
Molecular Weight:
336.35
TLR7-agonist-1
CAS No.: 1642857-69-9
Cat. No.: VC0006635
Molecular Formula: C₁₇H₁₆N₆O₂
Molecular Weight: 336.35
* For research use only. Not for human or veterinary use.
Specification
| Description | TLR agonist 2 is a toll-like receptor 7 (TLR7) agonist with a lowest effective concentration (LEC) value of 0.4 μM in a cell-based reporter assay. It is selective for TLR7 over TLR8 (LEC = >100 μM). TLR7 agonist 2 (0.3-10 mg/kg) increases IFN-α levels and the IFN-stimulated gene (ISG) response, increasing the expression of Oas1b, Isg15, and Mx1, in mouse liver and plasma. It increases plasma levels of IFN-α, CCL2, IL-6, IL-1Ra, G-CSF, and IL-10 in cynomolgus monkeys when administered at a dose of 10 mg/kg. TLR agonist 2 (0.3-5 mg/kg) reduces serum and liver viral load in the hydrodynamic injection (HDI) hepatitis B virus (HBV) mouse model. TLR7-agonist-1 is a potent and selective Toll-like Receptor 7 (TLR7) agonist with a LEC of 0.4 μM. |
|---|---|
| CAS No. | 1642857-69-9 |
| Molecular Formula | C₁₇H₁₆N₆O₂ |
| Molecular Weight | 336.35 |
| IUPAC Name | 4-[(5-methyl-1,2-oxazol-3-yl)methoxy]-5-(pyridin-2-ylmethyl)pyrrolo[3,2-d]pyrimidin-2-amine |
| Standard InChI | InChI=1S/C17H16N6O2/c1-11-8-13(22-25-11)10-24-16-15-14(20-17(18)21-16)5-7-23(15)9-12-4-2-3-6-19-12/h2-8H,9-10H2,1H3,(H2,18,20,21) |
| Standard InChI Key | FVKOYFLAKSGBBV-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NO1)COC2=NC(=NC3=C2N(C=C3)CC4=CC=CC=N4)N |
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